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Compound of Interest

Compound Name: 3-Amino-3-cyclohexyl-propan-1-ol

Cat. No.: B041364

CAS Number: 109647-95-2 Molecular Formula: CoH1aNO Molecular Weight: 157.25 g/mol

This document provides a comprehensive technical overview of 3-Amino-3-cyclohexyl-
propan-1-ol, including its chemical and physical properties, and safety information. This guide
is intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Chemical and Physical Properties

3-Amino-3-cyclohexyl-propan-1-ol, also known as rac-3-Amino-3-cyclohexyl-propanol, is a
cycloaliphatic amino alcohol. Its hydrochloride salt is registered under CAS number 1173031-
67-8.[1] The quantitative properties of the free base are summarized in the table below.
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Property Value Reference
CAS Number 109647-95-2 [2][3]
Molecular Formula CoH1oNO [2]
Molecular Weight 157.25 g/mol [2][3]
Density 0.984 g/cm? [2]

Boiling Point 282.7 °C at 760 mmHg [2]

Flash Point 124.7 °C [2]
Refractive Index 1.495 [2]

LogP 1.97670 [2]

Table 1: Physicochemical Properties of 3-Amino-3-cyclohexyl-propan-1-ol

The hydrochloride salt of this compound has a molecular formula of CoH20CINO and a
molecular weight of 193.71 g/mol .[1]

Synthesis and Purification

A detailed, peer-reviewed experimental protocol for the synthesis of 3-Amino-3-cyclohexyl-
propan-1-ol is not readily available in the public domain. However, general synthetic strategies
for similar chiral amino alcohols have been described in the literature. One common approach
involves the reduction of a-amino ketones or the ring-opening of epoxides with amines. For
instance, the synthesis of (2R)-2-Amino-3-cyclohexyl-1-propanol has been achieved by
reacting cyclohexanone with ammonia and sodium borohydride to form D-cyclohexylacetone,
followed by reduction to D-cyclohexylalanine, and subsequent conversion to the amino alcohol.
[4] Another approach could involve the reduction of a corresponding [3-amino ester or acid.

Purification of amino alcohols is typically achieved through recrystallization or column
chromatography. The choice of solvent for recrystallization would depend on the polarity of the
compound and its impurities. Common solvents for recrystallization of amino alcohols include
ethanol, isopropanol, or mixtures of polar and non-polar solvents.
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Spectral Data

Experimentally obtained and fully assigned spectral data for 3-Amino-3-cyclohexyl-propan-1-
ol are not widely published. However, predicted *H NMR and *3C NMR spectra are available
from some chemical suppliers. For structurally similar compounds, such as 3-aminopropanol,
the *H NMR spectrum in CDCIs shows characteristic peaks for the protons on the carbon atoms
adjacent to the amino and hydroxyl groups. The mass spectrum of related compounds often
shows fragmentation patterns corresponding to the loss of water, the amino group, or cleavage
of the carbon-carbon bonds.

Biological Activity and Signaling Pathways

Currently, there is a lack of published research detailing the specific biological activities or the
mechanism of action of 3-Amino-3-cyclohexyl-propan-1-ol. While some related amino
alcohol structures are known to have pharmacological properties, no specific signaling
pathways have been elucidated for this particular compound. Therefore, a diagram of a
signaling pathway cannot be provided at this time.

Safety Information

The hydrochloride salt of 3-Amino-3-cyclohexyl-propan-1-ol is classified as a warning-level
hazard. It is harmful if swallowed and causes serious eye irritation. Standard safety
precautions, including the use of personal protective equipment such as gloves and eye
protection, should be followed when handling this compound.

Logical Relationships in Chemical Synthesis

While a specific experimental workflow for the synthesis of 3-Amino-3-cyclohexyl-propan-1-
ol is not available, a generalized logical workflow for the synthesis of a 3-amino alcohol from a
corresponding ketone can be conceptualized.
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Figure 1: A generalized logical workflow for the synthesis of a 3-amino alcohol.

This diagram illustrates a potential synthetic route, highlighting the key chemical
transformations and stages involved in producing the target compound from a hypothetical
starting material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b041364?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/3-Amino-3-cyclohexyl-propan-1-ol%20hydrochloride
https://www.guidechem.com/encyclopedia/es/3-amino-3-cyclohexyl-propan-1--dic448556.html
https://www.3wpharm.com/product/75722.html
https://www.3wpharm.com/product/75722.html
https://www.chembk.com/en/chem/(2R)-2-Amino-3-cyclohexyl-1-propanol
https://www.benchchem.com/product/b041364#3-amino-3-cyclohexyl-propan-1-ol-cas-number
https://www.benchchem.com/product/b041364#3-amino-3-cyclohexyl-propan-1-ol-cas-number
https://www.benchchem.com/product/b041364#3-amino-3-cyclohexyl-propan-1-ol-cas-number
https://www.benchchem.com/product/b041364#3-amino-3-cyclohexyl-propan-1-ol-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041364?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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